Cas no 2172196-82-4 (2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}oxy)propanoic acid)

• Product Name: 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}oxy)propanoic acid
• CAS No: 2172196-82-4
• MF: C₂₆H₂₄N₂O₆
• MW: 460.478567123413
• CID: 6023733
• PubChem ID: 165804354
• Update Time: 2025-06-09

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}oxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}oxy)propanoic acid
• 2172196-82-4
• 2-({[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylphenyl]formamido}oxy)propanoic acid
• EN300-1546963

• Inchi： 1S/C26H24N2O6/c1-15-11-12-23(21(13-15)24(29)28-34-16(2)25(30)31)27-26(32)33-14-22-19-9-5-3-7-17(19)18-8-4-6-10-20(18)22/h3-13,16,22H,14H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： JRQRQMVEUCPLHL-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C)=CC=1C(NOC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 460.16343649g/mol
• Monoisotopic Mass: 460.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 114Ų

Additional information on 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}oxy)propanoic acid

Introduction to 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}oxy)propanoic acid (CAS No. 2172196-82-4)

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}oxy)propanoic acid (CAS No. 2172196-82-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-protected amino acid derivative, is characterized by its unique structural features, which include a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a substituted phenylformamido moiety. These characteristics make it a valuable intermediate in the synthesis of peptides and other bioactive molecules.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild basic conditions and its ability to prevent premature side reactions. The presence of this group in 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}oxy)propanoic acid ensures that the amino functionality remains protected during the synthesis process, allowing for precise control over the formation of peptide bonds.

The 5-methylphenylformamido moiety is another key feature of this compound. This substituent not only adds structural complexity but also influences the compound's solubility, stability, and reactivity. Recent studies have shown that such substituted phenylformamido groups can enhance the binding affinity of peptides to specific receptors, making them valuable in the development of targeted therapies.

In the context of drug discovery, 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}oxy)propanoic acid has been explored for its potential applications in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted its use as a building block in the synthesis of peptides with anti-inflammatory properties. The researchers found that peptides containing this compound exhibited significant inhibition of pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for inflammatory disorders.

Moreover, the compound's ability to form stable amide bonds makes it suitable for the development of peptidomimetics—molecules that mimic the structure and function of natural peptides but with improved pharmacological properties. Peptidomimetics derived from 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}oxy)propanoic acid have shown promise in overcoming issues such as poor oral bioavailability and rapid degradation in biological systems.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular interactions involving 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}oxy)propanoic acid. Molecular dynamics simulations have provided insights into its conformational flexibility and binding modes with target proteins. These simulations have helped optimize the design of peptides and peptidomimetics for enhanced potency and selectivity.

In addition to its applications in medicinal chemistry, 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}oxy)propanoic acid has also been studied for its potential use in materials science. Its unique structural features make it a promising candidate for the development of functional polymers and supramolecular assemblies. For example, researchers at the University of California, Berkeley, have reported the use of this compound as a monomer in the synthesis of stimuli-responsive hydrogels with tunable mechanical properties.

The synthesis of 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}oxy)propanoic acid typically involves several steps, including the protection of amino groups, substitution reactions, and deprotection steps. Recent improvements in synthetic methodologies have led to more efficient and scalable processes, making it easier to produce this compound on a larger scale for both research and industrial applications.

In conclusion, 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}oxy)propanoic acid (CAS No. 2172196-82-4) is a versatile compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and functional groups make it an invaluable intermediate in the synthesis of bioactive molecules and functional materials. Ongoing research continues to uncover new applications and optimize its use, further solidifying its importance in modern scientific endeavors.